Cas no 852617-31-3 (3-(3-fluorophenyl)-3-oxopropanal)

• Product Name: 3-(3-fluorophenyl)-3-oxopropanal
• CAS No: 852617-31-3
• MF: C₉H₇FO₂
• MW: 166.149086236954
• CID: 5226319
• PubChem ID: 43114710
• Update Time: 2026-03-07

3-(3-fluorophenyl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 3-fluoro-β-oxo-
• 3-(3-fluorophenyl)-3-oxopropanal

• Inchi： 1S/C9H7FO2/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,5-6H,4H2
• InChI Key： RSLGNTCQVMAMRM-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)(=O)CC=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(3-fluorophenyl)-3-oxopropanal

Introduction to 3-(3-fluorophenyl)-3-oxopropanal (CAS No. 852617-31-3)

3-(3-fluorophenyl)-3-oxopropanal, identified by the Chemical Abstracts Service Number (CAS No.) 852617-31-3, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This aldehyde derivative features a fluorinated aromatic ring coupled with a propanal moiety, making it a versatile intermediate in the synthesis of various biologically active molecules.

The compound’s molecular structure, characterized by a fluorophenyl group at the 3-position of the propanal backbone, imparts distinct electronic and steric effects that influence its reactivity and potential applications. The presence of the fluoro substituent, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles in drug candidates. This has made 3-(3-fluorophenyl)-3-oxopropanal a valuable building block in medicinal chemistry efforts aimed at developing novel therapeutic agents.

In recent years, the demand for fluorinated compounds in drug discovery has surged, driven by their enhanced bioavailability and resistance to enzymatic degradation. The synthesis of 3-(3-fluorophenyl)-3-oxopropanal exemplifies the growing importance of fluorinated intermediates in streamlining drug development pipelines. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to access this compound with high yield and purity, facilitating its integration into complex molecular architectures.

One of the most compelling aspects of CAS No. 852617-31-3 is its utility as a precursor in the preparation of heterocyclic scaffolds prevalent in modern pharmaceuticals. For instance, researchers have leveraged this aldehyde to construct fused ring systems such as benzofurans and pyrazoles, which are known for their broad spectrum of biological activities. The fluorophenyl moiety serves as an anchor point for further functionalization, enabling the creation of diverse pharmacophores while maintaining structural rigidity—a desirable trait in drug design.

Recent studies have highlighted the role of 3-(3-fluorophenyl)-3-oxopropanal in the development of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. By incorporating fluorine atoms into key binding pockets, medicinal chemists aim to enhance receptor selectivity and reduce off-target effects. Preliminary computational modeling suggests that the electron-withdrawing nature of the fluoro group can fine-tune hydrogen bonding interactions with protein residues, thereby improving drug efficacy.

The compound’s reactivity also makes it a candidate for exploring novel synthetic pathways beyond traditional aldehyde-based transformations. For example, enantioselective additions to the aldehyde group have been investigated using chiral auxiliaries or catalysts, opening avenues for accessing enantiomerically pure forms critical for pharmacological applications. Such advancements underscore the versatility of CAS No. 852617-31-3 as both a synthetic intermediate and a research tool.

In addition to its pharmaceutical relevance, 3-(3-fluorophenyl)-3-oxopropanal has found applications in materials science, particularly in the synthesis of liquid crystals and organic semiconductors. The balance between aromatic stability and aldehyde reactivity allows for tailored properties in these materials, contributing to innovations in display technologies and electronic devices. This dual utility underscores the broad industrial significance of this compound.

The future prospects for 852617-31-3 are promising, with ongoing research focusing on optimizing its production methods and expanding its scope in drug discovery. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced therapeutic potential. As computational chemistry tools continue to evolve, virtual screening approaches will likely accelerate the identification of new applications for this versatile intermediate.

In conclusion, 3-(3-fluorophenyl)-3-oxopropanal (CAS No. 852617-31-3) represents a cornerstone compound in modern chemical synthesis and medicinal chemistry. Its unique structural features—particularly the combination of a fluorophenyl group with an aldehyde functionality—position it as an indispensable tool for researchers striving to develop next-generation therapeutics. As scientific understanding progresses, the utility of this compound is poised to expand further, reinforcing its importance across multiple scientific disciplines.